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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216

In-Depth Technical Guide: 1-Bromo-5-
methylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Bromo-5-methylhexane, a key intermediate in various organic synthesis
applications.

Core Properties and Data

1-Bromo-5-methylhexane is a colorless liquid with a pungent odor.[1] Its fundamental
properties are summarized in the table below, providing a quick reference for laboratory and
development settings.
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Property Value Unit
Chemical Formula C7H1sBr

Molecular Weight 179.1 g/mol

Density 1.103 g/cm3

Boiling Point 162-163 °C

Melting Point 162-163 °C

Flash Point 57 °C

Refractive Index 1.4485

Vapor Pressure 2.18 mmHg at 25°C
Water Solubility Insoluble

Solubility in Organic Solvents

Soluble in alcohols and ethers

CAS Number

35354-37-1

Synthesis Pathway

The primary method for the synthesis of 1-Bromo-5-methylhexane involves the bromination of

5-methylhexane. This reaction is typically carried out under an inert atmosphere.[1]
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Caption: Synthesis of 1-Bromo-5-methylhexane.

Experimental Protocols
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While detailed, step-by-step experimental protocols for the synthesis of 1-Bromo-5-
methylhexane are not readily available in the searched literature, the general procedure
involves the direct reaction of 5-methylhexane with a brominating agent, such as elemental
bromine.[1] Key considerations for this type of reaction would include:

Reaction Vessel: A glass reactor equipped with a stirrer, dropping funnel, and a condenser is
typically used.

 Inert Atmosphere: The reaction is best performed under an inert gas like nitrogen or argon to
prevent side reactions.

o Temperature Control: The reaction temperature should be carefully controlled, as
bromination reactions can be exothermic.

 Purification: The product, 1-Bromo-5-methylhexane, would likely be purified using
distillation to remove unreacted starting materials and byproducts.

Analytical Characterization

The identity and purity of 1-Bromo-5-methylhexane can be confirmed using standard
analytical techniques, including:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon-hydrogen
framework.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: To identify the presence of the C-Br bond and other functional
groups.

Applications in Research and Development

1-Bromo-5-methylhexane serves as a versatile building block in organic synthesis. Its primary
application is as a reaction intermediate for the synthesis of more complex molecules,
including:

e Pharmaceutical compounds
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e Surfactants
» Synthetic rubbers and other organic compounds[1]

The presence of the bromine atom provides a reactive site for various nucleophilic substitution
and coupling reactions, making it a valuable tool for medicinal chemists and materials
scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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